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Introduction

2-Oxokolavelool is a natural product identified as a potent and selective agonist of the
Farnesoid X Receptor (FXR), a nuclear receptor that plays a pivotal role in regulating bile acid,
lipid, and glucose metabolism.[1] Activation of FXR by 2-Oxokolavelool leads to the
transcriptional regulation of a suite of target genes, making it a compound of significant interest
for therapeutic development, particularly for liver and metabolic diseases. This document
provides detailed application notes and experimental protocols for quantifying the gene
expression changes induced by 2-Oxokolavelool, enabling researchers to effectively
investigate its biological activity and mechanism of action.

Data Presentation: Gene Expression Changes

Treatment of hepatic cells with 2-Oxokolavelool results in a dose-dependent increase in the
transcription of well-characterized FXR target genes. The following table summarizes
representative quantitative data on the fold change in mRNA levels of key FXR target genes
after treatment with 2-Oxokolavelool. This data is illustrative and can be generated using the
protocols outlined in this document.
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Target Gene

Gene ID (Human)

Function

lllustrative Fold
Change (2-
Oxokolavelool vs.
Vehicle Control)

BSEP (Bile Salt
Export Pump)

ABCB11

Mediates the transport
of bile acids out of

hepatocytes.

8.5

SHP (Small

Heterodimer Partner)

NROB2

Atypical nuclear
receptor that
represses the
expression of other
genes involved in bile

acid synthesis.

6.2

OSTa (Organic Solute
Transporter Alpha)

SLC51A

Subunit of a
transporter
responsible for the
basolateral efflux of
bile acids from
enterocytes and

hepatocytes.

4.8

PPARa (Peroxisome
Proliferator-Activated PPARA
Receptor Alpha)

Nuclear receptor
involved in the
regulation of lipid

metabolism.

3.1

Signaling Pathway

2-Oxokolavelool functions by binding to and activating the Farnesoid X Receptor (FXR). Upon

activation, FXR forms a heterodimer with the Retinoid X Receptor (RXR). This complex then

binds to specific DNA sequences known as FXR response elements (FXRES) in the promoter

regions of its target genes, leading to the recruitment of coactivators and subsequent initiation

of gene transcription.
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1. Cell Culture & Treatment
(e.g., HepG2 cells)

2. RNA Isolation

(e.g., TRIzol method)

3. RNA Quantification & Quality Control
(e.g., NanoDrop, Bioanalyzer)

4. cDNA Synthesis
(Reverse Transcription)

5. Quantitative Real-Time PCR (qRT-PCR)
(SYBR Green or TagMan)

6. Data Analysis
(Relative Quantification, e.g., AACt method)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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